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Compound of Interest

Compound Name: RG-102240

Cat. No.: B15556819

An In-depth Technical Guide to RG-102240: An Ecdysone Receptor Ligand for Inducible Gene
Expression

For researchers, scientists, and drug development professionals, the ability to precisely control
gene expression is a cornerstone of modern biological research. Inducible gene expression
systems offer a powerful tool to study gene function, validate drug targets, and develop
therapeutic strategies. This guide provides a comprehensive overview of RG-102240, a key
small molecule activator for the RheoSwitch® Therapeutic System, an ecdysone-inducible
gene expression platform.

Core Compound Data: RG-102240

RG-102240, also known as RSL1, is a synthetic diacylhydrazine-based ligand for the insect
ecdysone receptor (EcR). Its chemical and physical properties are summarized below.
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Property Value

CAS Number 162326-49-0
Molecular Weight 382.5 g/mol

Molecular Formula C23H30N203

2-Ethyl-3-methoxybenzoic acid 2-(3,5-
dimethylbenzoyl)-2-(1,1-dimethylethyl)hydrazide

Chemical Name

Synonyms RSL1, RheoSwitch Ligand 1
Solubility Soluble in DMSO and ethanol
Purity 298% (HPLC)

Storage Store at -20°C

Mechanism of Action: The Ecdysone-Inducible
System

The power of RG-102240 lies in its role as a specific activator of a modified ecdysone receptor,
a technology adapted from the insect molting process for use in mammalian cells. This system
provides tight, dose-dependent control over the expression of a target gene with minimal off-
target effects. In the absence of RG-102240, the system remains in a repressed state,
preventing transcription of the gene of interest. Upon introduction of RG-102240, the
transcriptional machinery is activated, leading to robust gene expression.

The core components of this system are:
e Receptor Plasmids: These vectors constitutively express two fusion proteins:
o A modified ecdysone receptor (ECR) fused to a DNA-binding domain (e.g., GAL4).
o The retinoid X receptor (RXR) fused to a transcriptional activation domain (e.g., VP16).

o Expression Plasmid: This vector contains the gene of interest downstream of a promoter with
response elements that are recognized by the ECR/RXR heterodimer.
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When RG-102240 is introduced, it binds to the ligand-binding domain of the EcR protein. This
binding event induces a conformational change that promotes the heterodimerization of the
EcR and RXR fusion proteins. This complex then binds to the response elements in the

expression plasmid, recruiting the necessary transcriptional machinery to initiate the expression
of the target gene.
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1. Culture and Plate HEK293 Cells

'

2. Co-transfect with Receptor and
Expression Plasmids

'

3. Induce with RG-102240

'

4. Analyze Gene Expression
(qPCR, Western Blot, etc.)
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 To cite this document: BenchChem. [RG-102240 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556819#rg-102240-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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